Ethyl 3-amino-1,4-dimethyl-1H-pyrrole-2-carboxylate

• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: ethyl 3-amino-1,4-dimethylpyrrole-2-carboxylate
• InChI: InChI=1S/C9H14N2O2/c1-4-13-9(12)8-7(10)6(2)5-11(8)3/h5H,4,10H2,1-3H3
• InChI Key: VJUYKPBDTJAWCK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=CN1C)C)N

Description

Ethyl 3-amino-1,4-dimethyl-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

300 mg of 80% sodium hydride are added with stirring at 20° C. to a solution of 9.1 g of N-(2-cyano-1-propenyl)sarcosine ethyl ester (obtained by reacting methacrylonitrile with bromine and subsequent reaction with sarcosine ethyl ester) in 50 ml of anhydrous dimethyl formamide. After warming the reaction mixture to 30° C., an exothermic reaction starts (the temperature rises to 45° C.); this reaction is terminated after 30 minutes. The resulting solution of the title compound (b.p. 70° C., 1.3 Pa) is subsequently processed without further purification.